Cas no 119448-88-3 (Imidazo[1,5-a]pyridine-1-carbonitrile)

• Product Name: Imidazo[1,5-a]pyridine-1-carbonitrile
• CAS No: 119448-88-3
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD22627949
• CID: 3041312
• PubChem ID: 21280354
• Update Time: 2025-11-02

Imidazo[1,5-a]pyridine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carbonitrile
• H-imidazo[1,5-a]pyridine-1-carbonitrile
• CS-0377270
• SCHEMBL10677361
• AKOS026719316
• Y11384
• AS-79428
• F2185-0584
• 119448-88-3

• MDL： MFCD22627949
• Inchi： 1S/C8H5N3/c9-5-7-8-3-1-2-4-11(8)6-10-7/h1-4,6H
• InChI Key： MIOPOILJVITUGW-UHFFFAOYSA-N
• SMILES： N12C=NC(C#N)=C1C=CC=C2

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Imidazo[1,5-a]pyridine-1-carbonitrile

Recent Advances in the Study of Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) in Chemical Biology and Pharmaceutical Research

The compound Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug design, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in this area is the identification of Imidazo[1,5-a]pyridine-1-carbonitrile derivatives as potent inhibitors of specific protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that these derivatives exhibit high selectivity and efficacy against certain oncogenic kinases, with minimal off-target effects. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity, resulting in improved pharmacokinetic properties.

In addition to its anticancer potential, Imidazo[1,5-a]pyridine-1-carbonitrile has also been investigated for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv highlighted its ability to inhibit key enzymes in the NF-κB pathway, which plays a critical role in inflammatory responses. This finding opens new avenues for the development of novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and scalability of Imidazo[1,5-a]pyridine-1-carbonitrile have also been a focus of recent research. A 2022 paper in Organic Process Research & Development described a streamlined synthetic route that reduces the number of steps and improves yield, making it more feasible for large-scale production. This advancement is particularly important for pharmaceutical companies looking to incorporate this scaffold into their drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of Imidazo[1,5-a]pyridine-1-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a versatile tool in drug discovery and its ability to address unmet medical needs.

In conclusion, Imidazo[1,5-a]pyridine-1-carbonitrile (CAS: 119448-88-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from oncology to inflammation, highlight its broad therapeutic potential. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its benefits.